Cas no 1267974-40-2 (2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one)

• Product Name: 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one
• CAS No: 1267974-40-2
• MF: C₁₁H₁₀FNOS₂
• MW: 255.331603527069
• MDL: MFCD19329689
• CID: 5238579
• PubChem ID: 82120333
• Update Time: 2026-03-08

2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one
• 2-(4-FLUOROPHENYL)-1-(2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL)ETHANONE
• 2-(4-Fluoro-phenyl)-1-(2-thioxo-thiazolidin-3-yl)-ethanone
• 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one

• MDL： MFCD19329689
• Inchi： 1S/C11H10FNOS2/c12-9-3-1-8(2-4-9)7-10(14)13-5-6-16-11(13)15/h1-4H,5-7H2
• InChI Key： XVFCRJJWOXRSNJ-UHFFFAOYSA-N
• SMILES： S1C(N(C(CC2C=CC(=CC=2)F)=O)CC1)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.5
• Topological Polar Surface Area: 77.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one

Introduction to 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one (CAS No. 1267974-40-2)

2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one, also known by its CAS number 1267974-40-2, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The core structure of 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one consists of a thiazolidinone ring fused with a sulfanylidene group and a fluorinated phenyl substituent. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the thiazolidinone scaffold is known to exhibit good binding affinity to various biological targets, making it an attractive moiety for drug discovery.

Recent studies have explored the pharmacological properties of 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Furthermore, 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. These findings suggest that 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one may have therapeutic potential in treating inflammatory disorders.

In addition to its anticancer and anti-inflammatory activities, 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one has also been studied for its antiviral properties. Viral infections pose a significant global health challenge, and the development of new antiviral agents is essential. Research has shown that this compound can inhibit the replication of several viruses, including influenza virus and human immunodeficiency virus (HIV). The mechanism by which it exerts its antiviral effects is not yet fully understood but may involve interference with viral entry or replication processes.

The synthesis of 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving condensation reactions and cyclizations. The choice of synthetic method depends on factors such as scalability, cost-effectiveness, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable synthetic strategies that minimize waste and reduce the use of hazardous reagents.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While preclinical studies have provided promising results for 2-(4-Fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethan-1-one, further clinical investigations are necessary to confirm its therapeutic potential in humans. Phase I clinical trials are currently underway to assess the pharmacokinetics and safety profile of this compound in healthy volunteers. Preliminary data from these trials have shown favorable results, with no serious adverse effects reported at tested doses.

The future prospects for 2-(4-fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-yl)ethanone are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that improve drug delivery and bioavailability. These advancements could lead to the development of new therapeutic agents with improved efficacy and safety profiles.

In conclusion, 2-(4-fluorophenyl)-1-(2-sulfanylidene-1,3-thiazolidin-3-y l)ethanone (CAS No. 1267974 - 40 - 2) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development. As our understanding of this compound continues to grow, it holds promise as a valuable tool in addressing some of the most pressing health challenges faced by society today.